Cas no 23361-67-3 (1-Propanol,2,2-dimethyl-, 1-formate)

• Product Name: 1-Propanol,2,2-dimethyl-, 1-formate
• CAS No: 23361-67-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 282037
• PubChem ID: 219522
• Update Time: 2025-04-19

1-Propanol,2,2-dimethyl-, 1-formate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,2-dimethyl-, 1-formate
• 2,2-dimethylpropyl formate
• 2,2-Dimethylpropyl methanoate
• AC1L56X0
• AC1Q6QXV
• Ameisensaeure-...-ester
• CTK4F1349
• Neopentyl formate
• Neopentyl methanoate
• Neopentylformiat
• Neopentyl-formiat
• NSC932
• 23361-67-3
• NSC-932
• 1-Propanol,2-dimethyl-, formate
• DTXSID80277137
• SCHEMBL28203
• DGMIPKNXUDSQGI-UHFFFAOYSA-N
• 1-Propanol, 2,2-dimethyl-, 1-formate
• 1-Propanol, 2,2-dimethyl-, formate
• ET64FW6738
• Formic acid, neopentyl ester

• Inchi： 1S/C6H12O2/c1-6(2,3)4-8-5-7/h5H,4H2,1-3H3
• InChI Key： DGMIPKNXUDSQGI-UHFFFAOYSA-N
• SMILES： O(C=O)CC(C)(C)C

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8823 (estimate)
• Melting Point: -83.5°C (estimate)
• Boiling Point: 117.22°C (estimate)
• Flash Point: 13.3°C
• Refractive Index: 1.3904 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters